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Compound of Interest

Compound Name: 6,7-Dihydro-4(5H)-benzofuranone

Cat. No.: B090815 Get Quote

Technical Support Center: 6,7-Dihydro-4(5H)-
benzofuranone
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and storage of 6,7-Dihydro-4(5H)-benzofuranone (CAS: 16806-93-

2), along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for 6,7-Dihydro-4(5H)-
benzofuranone?

For long-term stability, it is recommended to store 6,7-Dihydro-4(5H)-benzofuranone in a

tightly sealed container in a cool, dry place. While some suppliers suggest room temperature

storage, its low melting point (30-34°C) means it may be a liquid in warmer climates.[1][2] For

maximum shelf-life and to prevent potential degradation, storing in a refrigerator is advisable.

Keep away from direct sunlight and sources of ignition, as it is classified as a combustible solid.

Q2: What is the appearance of pure 6,7-Dihydro-4(5H)-benzofuranone, and can its color

indicate degradation?

Pure 6,7-Dihydro-4(5H)-benzofuranone can range from a colorless to pale yellow solid or

liquid.[2][3] A significant change in color, such as darkening to yellow or brown, may suggest
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degradation or the presence of impurities.[2] If you observe a noticeable color change, it is

recommended to verify the compound's purity using an appropriate analytical method (e.g.,

NMR, GC-MS) before use.

Q3: What is the general stability of this compound?

6,7-Dihydro-4(5H)-benzofuranone is considered relatively stable under standard laboratory

conditions.[3] However, as a ketone, it can undergo reactions typical of carbonyl compounds,

such as nucleophilic addition.[3] This implies it may be sensitive to strong nucleophiles, acids,

or bases.

Q4: What solvents are compatible with 6,7-Dihydro-4(5H)-benzofuranone?

It generally shows good solubility in organic solvents, while its solubility in water is limited.[3]

Common organic solvents like dichloromethane, ethyl acetate, and acetone are suitable for

dissolving this compound. When using protic solvents (e.g., methanol, ethanol), be aware of

the potential for reactions with the carbonyl group, especially if catalysts are present.
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Observed Issue Potential Cause Recommended Action

Inconsistent analytical results

(e.g., new peaks in NMR/GC-

MS)

Degradation: The compound

may have degraded due to

improper storage (exposure to

heat, light, or air).

1. Review storage conditions.

Ensure the container is sealed

and stored at the correct

temperature away from light.2.

Re-purify the compound if

necessary (e.g., column

chromatography).3. Obtain a

fresh, verified batch for critical

experiments.

Solvent Reactivity: The solvent

used in the experiment or for

storage may be reacting with

the compound.

1. Use aprotic, anhydrous

solvents for reactions sensitive

to nucleophilic attack.2.

Prepare solutions fresh before

use and avoid long-term

storage in solution.

Low or no yield in a reaction

Reagent Incompatibility: The

compound may be reacting

with other reagents in an

unintended way (e.g., strong

bases or nucleophiles).

1. Review the reaction

mechanism for potential side

reactions involving the ketone

functional group.2. Protect the

ketone group if it is not the

intended reaction site.3.

Ensure all reagents are of high

purity.

Change in physical

appearance (e.g., color

darkening, solidification of

liquid)

Degradation or Impurity: The

compound may be degrading

or absorbing moisture.

1. Confirm the melting point of

the solid. A broad or depressed

melting point suggests

impurity.2. Analyze the material

by TLC or GC to check for

impurities.3. If purity is

compromised, consider

purification or replacement.

Poor solubility in a chosen

solvent

Incorrect Solvent Choice or

Low Purity: The solvent may

1. Test solubility in a small

scale with a panel of

solvents.2. Confirm the purity
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be inappropriate, or impurities

may be affecting solubility.

of your material, as impurities

can significantly alter solubility

characteristics.

Summary of Physicochemical Properties & Storage
Property Value Source

CAS Number 16806-93-2 [4][5]

Molecular Formula C₈H₈O₂ [1][3][4][5]

Molecular Weight 136.15 g/mol [4][5]

Appearance

Colorless to pale yellow or

transparent yellow to brown

solid/liquid

[2][3]

Melting Point 30-34 °C [2]

Boiling Point 115-118 °C @ 16 mmHg [2]

Density ~1.162 g/mL at 25 °C [2]

Recommended Storage

Cool, dry place. Refrigeration

recommended. Keep away

from light and ignition sources.

[1]

Storage Class 11 (Combustible Solids)

Experimental Protocols
Currently, specific, publicly available experimental protocols for the stability testing of 6,7-
Dihydro-4(5H)-benzofuranone are limited. A general approach to assess stability would

involve:

Forced Degradation Study Protocol:

Sample Preparation: Prepare multiple, identical samples of the compound.

Stress Conditions: Expose individual samples to a range of conditions:
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Heat: Store at elevated temperatures (e.g., 40°C, 60°C).

Light: Expose to UV and/or visible light (photostability chamber).

Humidity: Store in a high humidity environment (e.g., 75% RH).

Acid/Base Hydrolysis: Dissolve in a solvent and add a small amount of acid (e.g., 0.1M

HCl) or base (e.g., 0.1M NaOH).

Oxidation: Treat with an oxidizing agent (e.g., hydrogen peroxide).

Time Points: Pull samples at various time points (e.g., 1, 3, 7, 14 days).

Analysis: Analyze the stressed samples against a control (stored under ideal conditions)

using a stability-indicating method, such as HPLC with a UV detector or GC-MS, to quantify

the parent compound and detect any degradants.
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Caption: Troubleshooting workflow for experiments involving 6,7-Dihydro-4(5H)-
benzofuranone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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